Cas no 163813-89-6 (Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel-)

• Product Name: Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel-
• CAS No: 163813-89-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD11617470
• CID: 5210378
• Update Time: 2026-03-06

Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel-

• MDL： MFCD11617470
• Inchi： 1S/C12H14O3/c13-10-3-1-2-9(10)8-4-5-11-12(6-8)15-7-14-11/h4-6,9-10,13H,1-3,7H2/t9-,10+/m0/s1
• InChI Key： PUKOQKVUTNUAPV-VHSXEESVSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC=C2OCOC2=C1

Additional information on Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel-

Comprehensive Overview of Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- (CAS No. 163813-89-6)

Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- (CAS No. 163813-89-6) is a chiral organic compound with a unique structural framework combining a cyclopentanol core and a 1,3-benzodioxole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its stereospecific properties and potential applications in drug discovery. The (1R,2S)-rel- configuration indicates its relative stereochemistry, which plays a critical role in its biological activity and interaction with target molecules.

In recent years, the demand for chiral intermediates like Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- has surged, driven by advancements in asymmetric synthesis and the growing focus on enantioselective catalysis. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given the benzodioxole group's prevalence in bioactive molecules. The compound's CAS No. 163813-89-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From an industrial perspective, Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- is synthesized via multi-step organic reactions, often involving stereocontrolled cyclization and Pd-catalyzed coupling techniques. Its purity and enantiomeric excess are critical for applications in high-value fine chemicals. Environmental and regulatory considerations also shape its production, with green chemistry principles being increasingly applied to minimize waste and energy consumption.

The compound's structure-activity relationship (SAR) has been explored in studies targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. Users searching for "chiral cyclopentanol derivatives" or "benzodioxole-based bioactive molecules" often encounter this compound in literature. Its logP and hydrogen bonding capacity make it a promising candidate for optimizing drug bioavailability, aligning with the pharmaceutical industry's push for orally bioavailable small molecules.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel-. The compound's stability under various pH and temperature conditions is another area of interest, particularly for formulators seeking long shelf-life excipients. Patent databases reveal its inclusion in proprietary formulations, underscoring its commercial potential.

In summary, Cyclopentanol, 2-(1,3-benzodioxol-5-yl)-, (1R,2S)-rel- (CAS No. 163813-89-6) represents a versatile chiral scaffold with broad applicability in life sciences. Its synergy with trending research themes—such as enantioselective synthesis, GPCR modulation, and green chemistry—ensures its continued relevance in both academic and industrial settings.